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Compound of Interest

Compound Name:
3-Methoxybenzenesulfonyl

chloride

CAS No.: 10130-74-2

Cat. No.: B155215

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Profile
3-Methoxybenzenesulfonyl chloride is a vital reagent in organic synthesis, primarily utilized

as a precursor for the introduction of the 3-methoxyphenylsulfonyl group into various

molecules. Its chemical and physical properties are summarized below.
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Property Value Citation(s)

Molecular Weight 206.65 g/mol [1]

Molecular Formula C₇H₇ClO₃S [1]

CAS Number 10130-74-2

Appearance
Clear pale yellow to pale

brownish liquid

Density 1.460 g/mL at 25 °C

Refractive Index n20/D 1.5560

Synonyms

m-Methoxybenzenesulfonyl

chloride, 3-Anisolesulfonyl

chloride

[1]

Applications in Medicinal Chemistry and Drug
Discovery
3-Methoxybenzenesulfonyl chloride serves as a critical building block in the synthesis of

sulfonamides, a class of compounds with a broad spectrum of biological activities. The

sulfonamide functional group is a key pharmacophore in numerous approved drugs.[2]

Molecules incorporating the 3-methoxyphenylsulfonyl moiety have been investigated for

various therapeutic applications, including as central nervous system (CNS) agents and kinase

inhibitors.

The methoxy group at the meta-position of the benzene ring influences the electronic

properties of the sulfonyl chloride, affecting its reactivity and the physicochemical properties of

the resulting sulfonamide derivatives.[2] This substitution can be crucial for modulating a drug

candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

A prominent application of sulfonamide-containing compounds is in the development of kinase

inhibitors for cancer therapy. These inhibitors can block the signaling pathways that promote

tumor growth and angiogenesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenesulfonyl-chloride
https://www.benchchem.com/product/b155215/docs?utm_src=pdf-body#in-depth-technical-guide-3-methoxybenzenesulfonyl-chloride-in-research-and-drug-development
https://www.benchchem.com/product/b155215
https://www.benchchem.com/product/b155215
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of N-Aryl-3-
methoxybenzenesulfonamide
This protocol details a general procedure for the synthesis of an N-aryl sulfonamide using 3-
methoxybenzenesulfonyl chloride and a primary aromatic amine.

Materials:

3-Methoxybenzenesulfonyl chloride

A primary aromatic amine (e.g., aniline)

Anhydrous dichloromethane (DCM)

Triethylamine (TEA)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:
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In a clean, dry round-bottom flask, dissolve the primary aromatic amine (1.0 equivalent) and

triethylamine (1.2 equivalents) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath with continuous stirring.

Dissolve 3-methoxybenzenesulfonyl chloride (1.1 equivalents) in a separate portion of

anhydrous dichloromethane.

Add the 3-methoxybenzenesulfonyl chloride solution dropwise to the stirred amine

solution over a period of 15-20 minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization or column chromatography to yield the

pure N-aryl-3-methoxybenzenesulfonamide.

Role in Kinase Inhibition: The VEGFR Signaling
Pathway
Sulfonamide-based drugs, such as pazopanib, are potent inhibitors of multiple receptor

tyrosine kinases (RTKs), including the Vascular Endothelial Growth Factor Receptor (VEGFR).

[3][4] Inhibition of the VEGFR signaling pathway is a crucial strategy in cancer therapy as it

blocks angiogenesis, the formation of new blood vessels that tumors need to grow and

metastasize.[3][5]

The following diagram illustrates a simplified workflow for the synthesis of a generic

sulfonamide-based kinase inhibitor and its subsequent interaction with the VEGFR signaling
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Caption: Synthetic workflow and mechanism of action of a sulfonamide-based kinase inhibitor.

The binding of the Vascular Endothelial Growth Factor (VEGF) to its receptor (VEGFR) on the

surface of endothelial cells triggers a cascade of downstream signaling events.[5][6] Key

pathways activated include the Phospholipase C-gamma (PLCγ) and the PI3K/Akt pathways.

[5][7] These signaling cascades ultimately lead to cell proliferation, migration, and survival,

which are essential for angiogenesis.[5]

Sulfonamide-based kinase inhibitors, synthesized from precursors like 3-
methoxybenzenesulfonyl chloride, can competitively bind to the ATP-binding site of the

VEGFR's intracellular kinase domain.[4] This inhibition blocks the autophosphorylation of the

receptor, thereby preventing the activation of downstream signaling molecules and effectively

halting the pro-angiogenic signals.[4][6] This disruption of tumor-induced angiogenesis is a

cornerstone of modern targeted cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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